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Compound of Interest

Compound Name: Cupric glycinate

Cat. No.: B3051312

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals working with cupric glycinate. Adherence to
these procedures is critical for ensuring personal safety and environmental protection.

Hazard Identification and Safety Data

Cupric glycinate is harmful if swallowed, inhaled, or comes into contact with skin.[1] It causes

serious eye irritation and skin irritation.[1][2][3] It is also very toxic to aquatic life, with long-
lasting effects.[2][3][4][5]

The following table summarizes key quantitative safety and physical data.
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Parameter

Value

Source(s)

Occupational Exposure Limits

Permissible Exposure Limit
(TWA)

1 mg/m3 (as Copper dust/mist)

[6]

ACGIH TWA (for Copper
Sulfate)

1 mg/m3 (dust and mist, as Cu)

[3]

ACGIH TWA (for Copper
Sulfate)

0.2 mg/m3 (fumes/smoke, as
Cu)

[3]

Physical/Chemical Properties

Flash Point

99.5°C - 100°C

[1](7]

Decomposition Temperature

approx. 200°C

(2318l

pH (1% solution)

3.5-45

[9]

Required Personal Protective Equipment (PPE)

A thorough assessment of the risks associated with the specific experimental procedure should
always be conducted to determine the appropriate level of PPE. However, the following
represents the minimum required equipment when handling cupric glycinate.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[4][7][10]

e Skin Protection:

o Gloves: Wear impervious, chemical-resistant gloves. Gloves must be inspected for
integrity before each use.[3][4]

o Clothing: A lab coat or fire/flame-resistant and impervious clothing is required.[4][10] For
tasks with a higher risk of exposure, a chemical-protection suit may be necessary.[11]

o Footwear: Waterproof boots should be worn, especially during spill cleanup or large-scale
handling.[6][12]
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» Respiratory Protection:

o Operations should be conducted in a chemical fume hood to minimize dust and vapor
inhalation.[1]

o If exposure limits are exceeded, dust is generated, or irritation is experienced, a NIOSH-
certified full-face respirator should be used.[3][7][10]

o For emergencies, such as a large spill or fire, a self-contained breathing apparatus
(SCBA) is mandatory.[1][2][10]

Operational Plan: Safe Handling Protocol

This protocol provides a step-by-step guide for the safe handling of cupric glycinate in a
laboratory setting.

1. Pre-Handling Preparations:

e Ensure a chemical fume hood is available and functioning correctly.[1]

» Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

e Locate and prepare spill cleanup materials. For small spills, this includes inert absorbent
materials like sand, vermiculite, or diatomite.[1][6][12]

o Review the Safety Data Sheet (SDS) for cupric glycinate.[1][2][4][7][10]

o Ensure all containers are properly labeled.

2. Handling Procedure:

» Don all required personal protective equipment as outlined above.

o Conduct all weighing and solution preparation inside a chemical fume hood to prevent the
generation and inhalation of dust.[1][7]

e Avoid direct contact with skin, eyes, and clothing.[1][10][12]

e Use non-sparking tools to prevent ignition sources.[7][10]

o Keep the container tightly closed when not in use.[1][12][13] Store in a cool, dry, and well-
ventilated area away from incompatible materials like strong oxidizing agents.[1][12][13]

3. Post-Handling Decontamination:
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e Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[4][10]

o Clean the work area and any equipment used, ensuring all residues are collected for proper
disposal.

» Take off contaminated clothing and wash it before reuse.[2][10] Store work clothing
separately from personal items.[2][11]

e Properly doff and store or dispose of PPE.

Workflow for Safe Handling of Cupric Glycinate
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Caption: A workflow illustrating the key steps for safely handling cupric glycinate.
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Disposal Plan: Step-by-Step Guide

Due to its high toxicity to aquatic life, cupric glycinate and its containers must be disposed of

as hazardous waste.[2][3] Do not discharge into drains or the environment.[7][10] The

recommended method involves chemical precipitation to convert the soluble copper into a

more stable, insoluble form.[14]

Materials Required:

1 M Sodium Carbonate (Na=COs) or 1 M Sodium Hydroxide (NaOH) solution
Appropriate beakers and stirring rod

pH paper or meter

Filtration apparatus (funnel, filter paper, receiving flask)

Labeled hazardous waste containers (one for solid heavy metal waste, one for aqueous
waste)[14]

Disposal Protocol:

Dissolution: In a chemical fume hood, dissolve the cupric glycinate waste in a minimal
amount of deionized water.[14]

Precipitation: While stirring, slowly add the 1 M sodium carbonate or 1 M sodium hydroxide
solution. This will precipitate insoluble copper(ll) carbonate (green solid) or copper(ll)
hydroxide (blue solid).[14]

Completion Check: Continue adding the precipitating agent until no more solid is formed.
Check the pH to ensure the reaction is complete.

Filtration: Set up the filtration apparatus and carefully pour the mixture through the filter to
separate the solid precipitate from the liquid filtrate.[14]

Solid Waste Collection: Transfer the filter paper containing the copper precipitate into a
clearly labeled hazardous waste container designated for solid heavy metal waste.[14] This
container should be collected by a certified hazardous waste disposal service.[14]
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« Filtrate Management: The liquid filtrate must be tested for residual copper content. If it meets
local regulatory limits for drain disposal, it can be neutralized and flushed with copious
amounts of water. Otherwise, it must be collected in a labeled hazardous waste container for
agueous waste.[14]

o Contaminated Packaging: Empty containers should be triple-rinsed, with the rinsate collected
as hazardous waste. The packaging can then be punctured to prevent reuse and disposed of
according to local regulations, which may include recycling or disposal in a sanitary landfill.

[7]

Workflow for Disposal of Cupric Glycinate Waste
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Caption: A procedural diagram for the chemical treatment and disposal of cupric glycinate.
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First Aid Measures

Immediate action is required in the event of exposure.

« If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[7][10]

o After Skin Contact: Immediately remove contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water. If skin irritation occurs, get medical help.[1][4][10]

o After Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the
eyelids open.[1][7][10] Remove contact lenses if present and easy to do. Continue rinsing
and consult a doctor.[1][4][10]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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